Cas no 41442-92-6 (5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine))

5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) structure
41442-92-6 structure
Product Name:5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
CAS No:41442-92-6
MF:C8H14N8
MW:222.25035905838
CID:926971
PubChem ID:343493
Update Time:2025-04-19

5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) Chemical and Physical Properties

Names and Identifiers

    • 5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
    • 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazol-3-amine
    • 1,4-bis(5-amino-1,2,4-triazol-3-yl)butane
    • 1H,1'H-5,5'-Butandiyl-bis-[1,2,4]triazol-3-ylamin
    • 1H,1'H-5,5'-butanediyl-bis-[1,2,4]triazol-3-ylamine
    • AC1L7YHH
    • CBDivE_004907
    • CTK1D7792
    • NSC382948
    • STOCK3S-94952
    • SureCN8660213
    • NSC-382948
    • 41442-92-6
    • SCHEMBL8660213
    • AKOS001660577
    • 1H-1,2,4-Triazol-3-amine, 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-
    • 5,5'-(Butane-1,4-diyl)bis(1H-1,2,4-triazol-3-amine)
    • 5,5'-(Butane-1,4-diyl)di(1H-1,2,4-triazol-3-amine)
    • MFCD00452054
    • SR-01000480495
    • STL032043
    • AKOS005640017
    • 3-[4-(5-amino-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-5-amine
    • 5-[4-(5-amino-2H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-3-amine
    • DS-008902
    • DTXSID10321894
    • SR-01000480495-1
    • Inchi: 1S/C8H14N8/c9-7-11-5(13-15-7)3-1-2-4-6-12-8(10)16-14-6/h1-4H2,(H3,9,11,13,15)(H3,10,12,14,16)
    • InChI Key: GNAZDVZJXQCLPG-UHFFFAOYSA-N
    • SMILES: N1C(CCCCC2=NC(N)=NN2)=NC(N)=N1

Computed Properties

  • Exact Mass: 222.13442
  • Monoisotopic Mass: 222.13414248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • PSA: 135.18
  • LogP: 0.81500
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.